2-Bromo-6-(cyclohexyloxy)phenol

• Molecular Formula: C12H15BrO2
• Molecular Weight: 271.15 g/mol
• IUPAC Name: 2-bromo-6-cyclohexyloxyphenol
• InChI: InChI=1S/C12H15BrO2/c13-10-7-4-8-11(12(10)14)15-9-5-2-1-3-6-9/h4,7-9,14H,1-3,5-6H2
• InChI Key: AVIJTJPXBFIEPR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C(=CC=C2)Br)O

Description

2-Bromo-6-(cyclohexyloxy)phenol is a brominated phenolic compound characterized by a cyclohexyloxy substituent at the 6-position and a bromine atom at the 2-position of the phenolic ring. This structure confers unique physicochemical properties, including enhanced hydrophobicity due to the bulky cyclohexyl group and electron-withdrawing effects from the bromine atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-6-(cyclohexyloxy)phenol can be achieved through several methods. One common approach involves the bromination of 6-(cyclohexyloxy)phenol using brominating agents such as bromine or N-bromosuccinimide (NBS) under controlled conditions. The reaction typically occurs in an organic solvent like dichloromethane or chloroform at room temperature or slightly elevated temperatures.

Another method involves the nucleophilic aromatic substitution of 2-bromo-phenol with cyclohexanol in the presence of a base such as potassium carbonate. The reaction is carried out in a polar aprotic solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of 2-Bromo-6-(cyclohexyloxy)phenol may involve large-scale bromination processes using continuous flow reactors to ensure efficient and controlled bromination. The use of automated systems and advanced purification techniques like recrystallization and chromatography ensures high purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-6-(cyclohexyloxy)phenol undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Oxidation Reactions: The phenol group can be oxidized to quinones using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction Reactions: The compound can undergo reduction reactions to form corresponding hydroxy derivatives.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium methoxide or potassium thiolate in solvents like ethanol or DMF.

Oxidation: Potassium permanganate in aqueous or organic solvents.

Reduction: Sodium borohydride or lithium aluminum hydride in solvents like tetrahydrofuran (THF).

Major Products Formed

Substitution: Formation of substituted phenols or ethers.

Oxidation: Formation of quinones.

Reduction: Formation of hydroxy derivatives.

Scientific Research Applications

2-Bromo-6-(cyclohexyloxy)phenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Bromo-6-(cyclohexyloxy)phenol involves its interaction with molecular targets such as enzymes or receptors. The bromine atom and the phenol group play crucial roles in its reactivity and binding affinity. The compound may inhibit or activate specific pathways by forming covalent or non-covalent interactions with target molecules, leading to various biological effects.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• 2-Bromo-6-methoxyphenol (CAS 28165-49-3): Substituents: Methoxy (-OCH₃) at the 6-position. Key Differences: The methoxy group is smaller and less hydrophobic than cyclohexyloxy, leading to higher water solubility. However, its electron-donating nature may reduce the phenolic hydroxyl's acidity compared to the cyclohexyloxy analog .
• 2-Chloro-6-cyclohexylphenol (CAS 57883-04-2): Substituents: Chlorine at the 2-position and cyclohexyl at the 6-position. Key Differences: Chlorine (smaller, less polarizable than bromine) may result in weaker electron-withdrawing effects and lower reactivity in substitution reactions .
• 2-(Benzyloxy)-3-bromo-6-chlorophenol: Substituents: Benzyloxy (-OCH₂C₆H₅) at the 2-position and chlorine at the 6-position. This may influence binding affinity in biological systems .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Melting Point (°C)	Hydrophobicity (LogP)*
2-Bromo-6-(cyclohexyloxy)phenol	C₁₂H₁₅BrO₂	287.15	Br (2), Cyclohexyloxy (6)	Not reported	High (~3.5)
2-Bromo-6-methoxyphenol	C₇H₇BrO₂	217.04	Br (2), Methoxy (6)	Not reported	Moderate (~2.0)
2-Chloro-6-cyclohexylphenol	C₁₂H₁₅ClO	210.70	Cl (2), Cyclohexyl (6)	Not reported	High (~3.2)
2-Bromo-4-chloro-6-methylphenol	C₇H₆BrClO	221.48	Br (2), Cl (4), CH₃ (6)	Not reported	Moderate (~2.8)

*LogP values estimated based on substituent contributions.